Cas no 2034231-96-2 (5-methyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide)

• Product Name: 5-methyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide
• CAS No: 2034231-96-2
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5918560
• PubChem ID: 122246740
• Update Time: 2025-06-11

5-methyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide
• F6573-2830
• 5-methyl-N-[2-(2-pyrazol-1-ylethoxy)ethyl]thiophene-2-carboxamide
• 2034231-96-2
• CHEMBL4921237
• N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-5-methylthiophene-2-carboxamide
• AKOS032469494
• 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C13H17N3O2S/c1-11-3-4-12(19-11)13(17)14-6-9-18-10-8-16-7-2-5-15-16/h2-5,7H,6,8-10H2,1H3,(H,14,17)
• InChI Key： WMGRFQJPFYYZCV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NCCOCCN1C=CC=N1)=O

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.4Ų

Additional information on 5-methyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide

5-methyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide (CAS No. 2034231-96-2): A Comprehensive Overview

5-methyl-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}thiophene-2-carboxamide (CAS No. 2034231-96-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide, is a member of the thiophene class of heterocyclic compounds, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide is characterized by a thiophene ring, a pyrazole ring, and an ethoxyethyl substituent. The presence of these functional groups imparts the compound with a combination of hydrophobic and hydrophilic properties, making it an interesting candidate for various biological studies. The thiophene ring, in particular, is known for its ability to form stable complexes with metal ions, which can be exploited in the development of metal-based drugs.

Recent research has focused on the potential therapeutic applications of 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide have also been studied in detail. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing in preclinical models.

To further understand the biological activity of 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide, several structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural features that are essential for its biological activity, such as the presence of the pyrazole ring and the ethoxyethyl substituent. By modifying these functional groups, researchers have been able to optimize the potency and selectivity of the compound for specific therapeutic targets.

The safety profile of 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further safety studies are needed to fully characterize its safety profile in humans.

In conclusion, 5-methyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}thiophene-2-carboxamide (CAS No. 2034231-96-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to optimize its structure and evaluate its efficacy in clinical trials, paving the way for potential new treatments for inflammatory diseases and cancer.